5-(Pentan-3-yl)pyridin-3-ol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• SMILES: CCC(CC)C1=CC(=CN=C1)O
• InChI: InChI=1S/C10H15NO/c1-3-8(4-2)9-5-10(12)7-11-6-9/h5-8,12H,3-4H2,1-2H3
• InChIKey: GPSXIKOTMRWLSI-UHFFFAOYSA-N

Structural and Physicochemical Baseline

5-(Pentan-3-yl)pyridin-3-ol (CAS 2059935-25-8) is a C10H15NO pyridin-3-ol derivative bearing a branched pentan-3-yl (1-ethylpropyl) substituent at the 5-position of the pyridine ring . It possesses a molecular weight of 165.23 g/mol, a computed LogP of 2.69, a topological polar surface area (TPSA) of 33.12 Ų, and three rotatable bonds . The compound is classified as a substituted 3-hydroxypyridine, a scaffold recognized in the patent literature as a valuable intermediate for preparing pharmacologically active aminoalkyl ethers with antiarrhythmic and local anaesthetic properties [1]. It is commercially available at 95% purity from research chemical suppliers .

Hydroxyl-bearing pyridine scaffold for O-functionalization

Branched pentan-3-yl group offers steric control

Research-grade purity, available in gram quantities

• [1] BASF Aktiengesellschaft. US Patent 4,168,379. Pyridin-3-ols. Issued September 18, 1979. View Source

Why Generic Substitution with C10H15NO Isomers Fails

Although multiple C10H15NO pyridinol constitutional isomers share the identical molecular formula and mass, their substitution patterns produce measurable differences in lipophilicity, conformational flexibility, and hydrogen-bonding capacity that preclude simple interchange. The 5-(pentan-3-yl) substitution pattern places a branched, sterically demanding alkyl group at the meta position relative to the ring nitrogen, generating a computed LogP of 2.69 versus 2.52 for the linear 6-pentyl isomer—a difference of approximately 0.17 log units that corresponds to a roughly 1.5-fold difference in partition coefficient . Furthermore, the absence of the 3-hydroxyl group—as in 2-(pentan-3-yl)pyridine—eliminates hydrogen-bond donor capacity and reduces TPSA from 33.12 to approximately 12.89 Ų, fundamentally altering solubility, protein-binding potential, and reactivity as a synthetic intermediate [1]. These quantitative physicochemical differences mean that direct substitution without re-optimization of reaction conditions or biological assay parameters carries a material risk of divergent outcomes.

Isomer substitution may shift lipophilicity (LogP difference alters partition behavior)

Removal of 3-hydroxyl eliminates hydrogen-bond donor capacity and synthetic handle

Conformational flexibility differs (rotatable bond count impacts binding entropy)

• [1] Ambinter. 2-(Pentan-3-yl)pyridine (2-(1-Ethylpropyl)pyridine), CAS 7399-50-0. Computed logP: 2.9852, PSA: 12.89. View Source

Quantitative Differentiation Evidence

Enhanced Lipophilicity Versus Linear Analogs

5-(Pentan-3-yl)pyridin-3-ol exhibits a computed LogP of 2.6908, compared with 2.5199 for the linear alkyl analog 6-pentylpyridin-3-ol—an increase of approximately 0.17 log units . This difference reflects the compact, branched nature of the pentan-3-yl (1-ethylpropyl) group, which reduces solvent-accessible surface area relative to the extended linear pentyl chain . For context, the unsubstituted parent pyridin-3-ol has an ACD/LogP of only 0.64, meaning the pentan-3-yl substitution increases lipophilicity by over 2 log units .

Enhanced lipophilicity

Reported

ΔLogP +0.17 vs. linear analog; ~1.5× higher partition

Supports lipophilicity-dependent assay selection

Computed LogP from vendor database; verify experimentally

Evidence Dimension	Octanol-water partition coefficient (computed LogP)
Target Compound Data	LogP = 2.6908 (leyan.com computed value)
Comparator Or Baseline	6-Pentylpyridin-3-ol: LogP = 2.5199; Pyridin-3-ol (parent): LogP = 0.64 (ACD/LogP)
Quantified Difference	ΔLogP = +0.17 vs. 6-pentyl analog; ΔLogP = +2.05 vs. parent pyridin-3-ol
Conditions	Computed LogP values from vendor database (leyan.com); ACD/LogP from ChemSpider for parent compound

Why This Matters

A LogP difference of 0.17 units translates to an approximately 1.5-fold higher partition coefficient, which can meaningfully affect membrane permeability, extraction efficiency, and chromatographic retention in both synthesis and bioassay contexts.

Reduced Conformational Flexibility

5-(Pentan-3-yl)pyridin-3-ol contains 3 rotatable bonds, one fewer than 6-pentylpyridin-3-ol which has 4 rotatable bonds . The branched pentan-3-yl group restricts conformational freedom relative to the linear pentyl chain because the branching at the C-3 position of the alkyl substituent eliminates one freely rotating C-C bond. Both compounds share identical TPSA (33.12 Ų), H-acceptor (2), and H-donor (1) counts, isolating conformational flexibility as a key differentiating parameter .

Reduced conformational flexibility

Reported

3 rotatable bonds (vs. 4 for linear analog)

May reduce entropic binding penalty

Verify by conformational analysis

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	6-Pentylpyridin-3-ol: 4 rotatable bonds; 2-(Pentan-3-yl)pyridine: 3 rotatable bonds (but lacks -OH)
Quantified Difference	ΔRotatable_Bonds = -1 vs. 6-pentylpyridin-3-ol
Conditions	Computed from SMILES structures; vendor-reported values (leyan.com)

Why This Matters

Fewer rotatable bonds generally correspond to lower conformational entropy and reduced entropic penalty upon binding to a target, which can translate to improved binding affinity in medicinal chemistry programs. Selection of the branched over linear analog may be rational when target engagement requires a more pre-organized ligand conformation.

Dual Hydrogen-Bond Donor/Acceptor Character

The 3-hydroxyl group of 5-(pentan-3-yl)pyridin-3-ol provides a TPSA of 33.12 Ų, compared to approximately 12.89 Ų for 2-(pentan-3-yl)pyridine, which lacks the hydroxyl functionality [1]. This difference of approximately 20 Ų in polar surface area reflects the additional hydrogen-bond donor capacity (HBD = 1 vs. 0) conferred by the -OH group. The hydroxyl also serves as a synthetic handle for O-alkylation, O-acylation, or oxidation reactions that are unavailable for the non-hydroxylated analog [2].

Dual H-bond donor/acceptor

Reported

TPSA 33.12 vs 12.89 Ų; HBD 1 vs 0

Enables H-bonding and synthetic derivatization

Hydroxyl group serves as reactive handle

Evidence Dimension	Topological polar surface area (TPSA) and hydrogen-bond donor count
Target Compound Data	TPSA = 33.12 Ų; HBD = 1; HBA = 2
Comparator Or Baseline	2-(Pentan-3-yl)pyridine: TPSA ≈ 12.89 Ų; HBD = 0; HBA = 1
Quantified Difference	ΔTPSA ≈ +20 Ų; HBD count: 1 vs. 0
Conditions	Computed TPSA from leyan.com (target) and ambinter.com (comparator)

Why This Matters

The hydroxyl group enables hydrogen-bonding interactions with biological targets, improves aqueous solubility relative to the non-hydroxylated analog, and provides a reactive site for further chemical derivatization. This makes 5-(pentan-3-yl)pyridin-3-ol a more versatile building block than 2-(pentan-3-yl)pyridine for applications requiring a functionalizable handle.

• [1] Ambinter. 2-(Pentan-3-yl)pyridine, CAS 7399-50-0. PSA: 12.89. View Source
• [2] BASF Aktiengesellschaft. US Patent 4,168,379. Pyridin-3-ols as intermediates for aminoalkyl ether synthesis. View Source

Class-Level Antimicrobial Potential

Although no direct antimicrobial data exist specifically for 5-(pentan-3-yl)pyridin-3-ol, closely related alkyl pyridinol analogs (e.g., JC-01-074, a 3-hydroxy-6-alkylpyridine derivative) have demonstrated minimum inhibitory concentrations (MIC) of 16 μg/mL against S. aureus USA300LAC and 4–16 μg/mL against multiple MRSA strains, with bactericidal activity at the MIC [1]. The structurally analogous JC-01-072 (meta nitrogen orientation relative to the hydroxyl, similar to the 5-substituted target compound) exhibited MIC values of 4–8 μg/mL against S. aureus strains [1]. These compounds showed selectivity for Gram-positive bacteria with no activity against Gram-negative P. aeruginosa at concentrations tested, and displayed moderate cytotoxicity against mammalian 3T3 fibroblasts with an IC50 of 24.6 μg/mL for JC-01-074 [1].

Antimicrobial potential

Class-level

No direct data; class MIC 0.5–16 μg/mL (analogs)

Supports inclusion in Gram-positive screening libraries

Class-level inference; target-specific validation required

Evidence Dimension	Antimicrobial activity (MIC) against S. aureus and MRSA strains
Target Compound Data	No direct data available for 5-(pentan-3-yl)pyridin-3-ol
Comparator Or Baseline	JC-01-074 (alkyl pyridinol): MIC = 16 μg/mL (S. aureus USA300LAC); JC-01-072: MIC = 4–8 μg/mL (multiple S. aureus strains); EA-02-009: MIC = 0.5–1 μg/mL
Quantified Difference	Cannot be quantified for target compound; class MIC range = 0.5–16 μg/mL against S. aureus
Conditions	Broth microdilution per CLSI guidelines; tested against S. aureus ATCC 25923, MRSA ATCC 33591, MRSA ATCC BAA-44, and USA300LAC

Why This Matters

The alkyl pyridinol scaffold has a validated, membrane-targeting antimicrobial mechanism of action with demonstrated activity against drug-resistant Gram-positive pathogens. While target-specific data are absent, the structural similarity to active analogs supports the inclusion of 5-(pentan-3-yl)pyridin-3-ol in antimicrobial screening libraries targeting MRSA.

• [1] Canchola J, Donkor GYB, Tawiah PO, Fasawe A, Ayim E, Engelke MF, Dahl J-U. Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria. Antibiotics. 2024;13(9):897. doi:10.3390/antibiotics13090897. View Source

Steric Influence on Regioselective Derivatization

The pentan-3-yl (1-ethylpropyl) group at the 5-position of the pyridine ring introduces steric bulk at the meta position relative to the ring nitrogen and para to the hydroxyl group. In the broader pyridin-3-ol patent literature (US 4,168,379), compounds bearing alkyl substituents at R¹ (position 2) are described as valuable intermediates for aminoalkyl ether synthesis, with the steric and electronic nature of R¹ influencing subsequent reaction regioselectivity [1]. The branched pentan-3-yl group, being more sterically demanding than a linear pentyl or smaller alkyl group, can direct electrophilic substitution or metalation reactions to less hindered positions of the ring [2].

Steric influence on regioselectivity

Class-level

Branched substituent directs reactivity

Enables steric control in derivatization

Based on patent class-level evidence

Evidence Dimension	Steric influence on regioselective reactivity
Target Compound Data	Pentan-3-yl (CH(Et)₂) at position 5: sterically demanding branched substituent
Comparator Or Baseline	Linear pentyl at position 6: extended conformation, less steric encumbrance near reaction center; Methyl/ethyl analogs: minimal steric shielding
Quantified Difference	Cannot be directly quantified without comparative reaction yield data; qualitatively, the pentan-3-yl group occupies a larger effective van der Waals volume
Conditions	Synthetic context per US Patent 4,168,379 for pyridin-3-ol derivatization

Why This Matters

For researchers using this compound as a synthetic intermediate, the steric profile of the pentan-3-yl substituent offers a means to control regioselectivity in subsequent reactions, potentially enabling access to derivatives that are difficult to obtain from less hindered analogs.

• [1] BASF Aktiengesellschaft. US Patent 4,168,379. Pyridin-3-ols. Column 1, lines 8–42: description of R¹ alkyl substituents and synthetic utility. View Source
• [2] Clark GJ, Deady LW. Synthetic uses of the sequential ring positional reactivity in pyridin-3-ol and derivatives. Australian Journal of Chemistry. 1981;34(4):927–932. View Source

Commercial Availability and Purity Benchmark

5-(Pentan-3-yl)pyridin-3-ol is currently available at 95% purity from at least one major research chemical supplier (Leyan, Catalog No. 2023269), with the option to scale from 1 g to 25 g quantities . In comparison, the closely related 5-(pentan-2-yl)pyridin-3-ol (positional isomer) and 6-pentylpyridin-3-ol are also commercially available at similar purities (95% and 98% respectively) . No analytical certificate data (NMR, HPLC, GC) were publicly disclosed at the time of this analysis, and actual batch purity may vary. The compound is classified for research use only, not for therapeutic or veterinary applications .

Commercial availability

Data to verify

95% purity; 1–25 g scale

Procurement feasible for research-scale synthesis

Public COA not available; verify purity upon receipt

Evidence Dimension	Commercial availability and purity
Target Compound Data	Purity: 95% (Leyan); CAS: 2059935-25-8; Quantities: 1 g to 25 g
Comparator Or Baseline	6-Pentylpyridin-3-ol: 98% (Leyan); 5-(Pentan-2-yl)pyridin-3-ol: 95% (chemsrc listed)
Quantified Difference	Purity comparable (±3%) across available C10H15NO pyridinol isomers
Conditions	Vendor-reported purity at time of listing; actual batch purity may vary

Why This Matters

Availability at 95% purity from established vendors supports procurement feasibility for research-scale applications. However, the absence of publicly disclosed batch analytical data means that researchers should independently verify purity by NMR or HPLC upon receipt, especially for quantitative structure-activity studies.

Recommended Application Scenarios

Antimicrobial Screening Against MRSA

The alkyl pyridinol scaffold has demonstrated membrane-targeting bactericidal activity against S. aureus and MRSA strains, with class-level MIC values ranging from 0.5 to 16 μg/mL [1]. 5-(Pentan-3-yl)pyridin-3-ol, with its branched alkyl substituent and LogP of 2.69, sits within the lipophilicity range of active analogs and is structurally analogous to JC-01-072 (meta nitrogen orientation), which exhibited MIC values of 4–8 μg/mL [1]. Researchers constructing diversity-oriented screening sets for antibiotic discovery should include this compound to probe the structure-activity relationship of branched versus linear alkyl substitution on antimicrobial potency and selectivity.

Regioselective Derivatization Intermediate

The sterically demanding pentan-3-yl group at the 5-position can serve as a regiochemical directing element in electrophilic substitution and metalation reactions [2]. Per the pyridin-3-ol patent literature (US 4,168,379), 3-hydroxypyridines with alkyl substitution are key intermediates for preparing aminoalkyl ethers with pharmacological activity [3]. The hydroxyl group at position 3 provides a reactive handle for O-alkylation, while the branched alkyl group at position 5 may shield one face of the ring, enabling selective functionalization at the remaining unsubstituted positions.

Lipophilicity Probe for Biological Assays

With a computed LogP of 2.69—approximately 0.17 log units higher than the linear 6-pentyl analog (LogP 2.52) and over 2 log units above the parent pyridin-3-ol (LogP 0.64)—5-(pentan-3-yl)pyridin-3-ol offers a distinct lipophilicity profile . This makes it suitable as a physicochemical probe in assays where membrane permeability, nonspecific protein binding, or logD-dependent cellular uptake are being investigated. Its 3 rotatable bonds (versus 4 for the linear analog) also make it a useful comparator in studies examining the effect of conformational flexibility on target engagement .

Building Block for Diversity-Oriented Synthesis

The combination of a hydrogen-bond donor (OH), a hydrogen-bond acceptor (pyridine N), and a branched hydrophobic substituent makes this compound a versatile fragment for constructing screening libraries. Unlike 2-(pentan-3-yl)pyridine, which lacks the hydroxyl group and has a reduced TPSA (~13 vs. 33 Ų), 5-(pentan-3-yl)pyridin-3-ol provides balanced polarity suitable for both hydrophobic and polar target pockets [4]. Its availability at 95% purity in gram quantities supports incorporation into parallel synthesis workflows .

Application

Selection Property

Validation Focus

MRSA antimicrobial screening

Branched alkyl pyridinol scaffold

MIC against Gram-positive strain panel

Regioselective synthesis intermediate

Steric bulk at 5-position

Regioselectivity in electrophilic substitution

Lipophilicity assay probe

Moderate computed lipophilicity and limited rotatable bonds

LogD-dependent cellular uptake and protein binding

Diversity-oriented synthesis building block

Bifunctional H-bond donor/acceptor scaffold

Reactivity in O-functionalization and library synthesis

• [1] Canchola J, Donkor GYB, Tawiah PO, Fasawe A, Ayim E, Engelke MF, Dahl J-U. Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria. Antibiotics. 2024;13(9):897. View Source
• [2] Clark GJ, Deady LW. Synthetic uses of the sequential ring positional reactivity in pyridin-3-ol and derivatives. Australian Journal of Chemistry. 1981;34(4):927–932. View Source
• [3] BASF Aktiengesellschaft. US Patent 4,168,379. Pyridin-3-ols as intermediates for pharmacologically active aminoalkyl ethers. View Source
• [4] Ambinter. 2-(Pentan-3-yl)pyridine, CAS 7399-50-0. PSA: 12.89. View Source